hemoglobin J Cordoba

Specification

• CAS No.: 116711-06-9
• Molecular Formula: C7H7N3
• Molecular Weight: 0

Introduction

Molecular Characteristics of Hb J-Cordoba

Amino Acid Substitution: Lysine to Methionine

The defining feature of Hb J-Cordoba is the replacement of lysine (a positively charged amino acid) with methionine (a neutral amino acid with a hydrophobic side chain) at position 95 in the beta-globin chain. This substitution occurs within the FG2 region, which plays a critical role in maintaining hemoglobin's quaternary structure and its interaction with oxygen.

The mutation is presumed to result from a single nucleotide change in the DNA sequence encoding the beta-globin gene (HBB), specifically altering codon 95 from AAG (lysine) to ATG (methionine). Such mutations can be detected through DNA sequencing or mass spectrometry techniques.

Structural Implications

The substitution of lysine with methionine introduces changes in the local environment of the beta-globin chain. Lysine's positive charge typically interacts with other residues or cofactors, stabilizing hemoglobin's structure. Methionine's hydrophobic nature may disrupt these interactions, potentially altering the protein's folding and functional dynamics.

Functional Properties of Hb J-Cordoba

Oxygen Affinity and Cooperativity

Hb J-Cordoba is characterized by slightly increased oxygen affinity compared to normal adult hemoglobin (Hb A). This means that it binds oxygen more tightly, potentially reducing its ability to release oxygen efficiently to tissues under normal physiological conditions. The variant also exhibits decreased cooperativity among its subunits during oxygen binding and release, which may affect its performance under varying oxygen tensions.

Detection and Characterization Methods

Mass Spectrometry

Mass spectrometry provides precise measurements of globin chain masses, allowing identification of single amino acid substitutions such as lysine-to-methionine in Hb J-Cordoba. Tandem mass spectrometry can further confirm the mutation by analyzing fragment ions generated during peptide cleavage.

DNA Sequencing

Direct sequencing of the beta-globin gene can identify the nucleotide change responsible for Hb J-Cordoba. This method is particularly useful for confirming suspected cases based on electrophoretic or chromatographic findings.

Prevalence and Epidemiology

Geographic Distribution

Hb J-Cordoba has been primarily identified in Argentina, suggesting a localized occurrence possibly linked to genetic factors within specific populations. Its rarity underscores the importance of regional studies in uncovering such variants.

Population Studies

Limited data are available on the prevalence of Hb J-Cordoba beyond isolated case reports. Large-scale studies involving diverse populations are needed to determine its frequency and potential association with genetic or environmental factors.

Clinical Implications

Health Impact in Heterozygotes

Individuals heterozygous for Hb J-Cordoba typically exhibit normal hematological profiles without significant clinical symptoms. The variant's stability and mild functional abnormalities contribute to its benign nature.